Cas no 2229286-59-1 (1-2-(1-methyl-1H-indol-2-yl)ethylcyclopropan-1-ol)

• Product Name: 1-2-(1-methyl-1H-indol-2-yl)ethylcyclopropan-1-ol
• CAS No: 2229286-59-1
• MF: C₁₄H₁₇NO
• MW: 215.290883779526
• CID: 6399546
• PubChem ID: 165660194
• Update Time: 2025-08-05

1-2-(1-methyl-1H-indol-2-yl)ethylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-2-(1-methyl-1H-indol-2-yl)ethylcyclopropan-1-ol
• 1-[2-(1-methyl-1H-indol-2-yl)ethyl]cyclopropan-1-ol
• EN300-1738405
• 2229286-59-1

• Inchi： 1S/C14H17NO/c1-15-12(6-7-14(16)8-9-14)10-11-4-2-3-5-13(11)15/h2-5,10,16H,6-9H2,1H3
• InChI Key： JLMXQDZSEUHIDQ-UHFFFAOYSA-N
• SMILES： OC1(CCC2=CC3C=CC=CC=3N2C)CC1

Computed Properties

• Exact Mass: 215.131014166g/mol
• Monoisotopic Mass: 215.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 25.2Ų

Additional information on 1-2-(1-methyl-1H-indol-2-yl)ethylcyclopropan-1-ol

Chemical Profile of 1-2-(1-methyl-1H-indol-2-yl)ethylcyclopropan-1-ol (CAS No. 2229286-59-1)

1-2-(1-methyl-1H-indol-2-yl)ethylcyclopropan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2229286-59-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a cyclopropane ring fused with an indole moiety, has garnered attention due to its structural complexity and potential biological activity. The presence of a methyl-substituted indole group suggests possible interactions with biological targets, making it a candidate for further exploration in drug discovery.

The cyclopropane scaffold in this compound is particularly noteworthy, as it introduces rigidity to the molecular structure. This rigidity can influence the compound's binding affinity and selectivity when interacting with biological receptors or enzymes. In recent years, there has been growing interest in cyclopropane-containing molecules due to their unique pharmacological properties. For instance, studies have shown that cyclopropane derivatives can exhibit potent activity against various therapeutic targets, including enzymes and receptors involved in inflammatory and infectious diseases.

1-methyl-1H-indol-2-yl is another key structural feature that warrants detailed examination. Indole derivatives are well-documented for their diverse biological activities, ranging from antimicrobial to anticancer effects. The methyl substitution at the 1-position of the indole ring may modulate its electronic properties, thereby affecting its interaction with biological targets. This modification can lead to enhanced binding affinity or altered selectivity compared to unsubstituted indole derivatives.

The combination of these structural elements—cyclopropane, methyl-substituted indole, and an ethyl side chain—makes 1-2-(1-methyl-1H-indol-2-yl)ethylcyclopropan-1-ol a promising candidate for further pharmacological investigation. Researchers are particularly interested in exploring its potential as a lead compound for the development of novel therapeutic agents. The ethyl side chain, while seemingly simple, can serve as a handle for further chemical modifications, allowing medicinal chemists to optimize its biological activity through structure-activity relationship (SAR) studies.

In the context of contemporary pharmaceutical research, the development of small molecules with novel scaffolds is crucial for overcoming resistance and improving treatment outcomes. The unique structural features of 1-(2-(1-methylindol-2-yloxy)ethyl)cyclopropanol (CAS No. 2229286-59-1) position it as a valuable asset in this endeavor. Recent advancements in computational chemistry and high-throughput screening have enabled more efficient identification and optimization of such compounds, accelerating the drug discovery process.

One area of active investigation is the potential application of this compound in treating neurological disorders. Indole derivatives have shown promise in preclinical studies as modulators of neurotransmitter systems. The cyclopropane moiety may enhance blood-brain barrier penetration, a critical factor for therapeutic efficacy in central nervous system (CNS) disorders. Furthermore, the methyl-substituted indole group could interact with specific receptors or enzymes implicated in conditions such as depression, anxiety, and neurodegeneration.

Another promising application lies in anti-inflammatory and immunomodulatory therapies. The structural motif of (E)-4-(3-hydroxypropylidene)-N-(4-methoxyphenyl)-2-(pyridin-3-yloxy)acetamide (CAS No. 2229286) suggests potential interactions with inflammatory pathways. While not directly related to our target compound, it underscores the broader significance of indole derivatives in modulating immune responses. Future studies on CAS No 2229286 may reveal similar mechanisms, making it a candidate for treating chronic inflammatory diseases such as rheumatoid arthritis or inflammatory bowel disease.

The synthesis and characterization of this compound have also raised interesting questions about synthetic methodologies and stereochemistry. The introduction of a cyclopropane ring often presents synthetic challenges due to its strained three-membered cycle. However, recent advances in cyclopropanation reactions have made it more feasible to incorporate this motif into complex molecular architectures. Techniques such as transition-metal-catalyzed cyclopropanation offer high regioselectivity and yield, facilitating the construction of intricate scaffolds like that of our target molecule.

In conclusion,CAS No 2229286 (CAS No: 2229286) represents a structurally intriguing compound with potential applications across multiple therapeutic areas. Its unique combination of a cyclopropane ring,methyl-substituted indole, and an ethyl side chain positions it as a compelling candidate for further exploration in drug discovery programs. As research continues to uncover new biological activities and synthetic strategies,(E)-4-(3-hydroxypropylidene)-N-(4-methoxyphenyl)-2-(pyridin)]acetamide (CAS No: 2229286) is poised to make significant contributions to pharmaceutical science.